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Abstract
This technical guide provides a comprehensive overview of 4-hydroxyisophthalic acid, a

known impurity in acetylsalicylic acid (aspirin). It delves into the origin of this impurity, primarily

as a byproduct of the synthesis of salicylic acid via the Kolbe-Schmitt reaction. This document

outlines detailed experimental protocols for the synthesis of acetylsalicylic acid and the

analytical procedures for the detection and quantification of 4-hydroxyisophthalic acid.

Quantitative data from pharmacopeial monographs are summarized, and logical workflows are

visualized to offer a clear understanding of the manufacturing and control processes. This

guide is intended to be a valuable resource for professionals involved in the research,

development, and quality control of acetylsalicylic acid.

Introduction
Acetylsalicylic acid is one of the most widely used pharmaceuticals globally. Its purity is of

paramount importance to ensure its safety and efficacy. Impurities in active pharmaceutical

ingredients (APIs) can arise from various sources, including starting materials, intermediates,

byproducts, and degradation products. 4-Hydroxyisophthalic acid is identified as a specified

impurity of acetylsalicylic acid in major pharmacopeias, such as the European Pharmacopoeia

(EP), where it is designated as Impurity B.[1][2][3] Understanding the source, control, and

analytical determination of this impurity is critical for pharmaceutical manufacturers and

regulatory bodies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b119482?utm_src=pdf-interest
https://www.benchchem.com/product/b119482?utm_src=pdf-body
https://www.benchchem.com/product/b119482?utm_src=pdf-body
https://www.benchchem.com/product/b119482?utm_src=pdf-body
https://www.allmpus.com/acetylsalicylic-acid-ep-impurity-b
https://www.drugfuture.com/Pharmacopoeia/EP6/data/acetylsalicylic%20acid.pdf
https://theandhrasugars.com/product/acetylsalicylic-acid-ph-eur/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of 4-
Hydroxyisophthalic Acid
A summary of the key physicochemical properties of 4-hydroxyisophthalic acid is presented

in Table 1.

Property Value Reference

Chemical Name
4-Hydroxybenzene-1,3-

dicarboxylic acid
[1]

Synonyms

4-Hydroxy-m-phthalic acid,

Acetylsalicylic Acid Impurity B,

Salicylic Acid Related

Compound B

[1]

CAS Number 636-46-4 [1]

Molecular Formula C₈H₆O₅ [1]

Molecular Weight 182.13 g/mol [1]

Appearance

White or almost white,

crystalline powder or

colourless crystals.

[3]

Solubility
Slightly soluble in water, freely

soluble in ethanol (96%).
[3]

Melting Point
Approximately 143°C

(instantaneous method)
[3]

Origin of 4-Hydroxyisophthalic Acid as an Impurity
4-Hydroxyisophthalic acid is not a degradation product of acetylsalicylic acid but rather a

process-related impurity that originates from the synthesis of its precursor, salicylic acid.[4] The

primary industrial method for synthesizing salicylic acid is the Kolbe-Schmitt reaction.[5][6]

The Kolbe-Schmitt Reaction
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The Kolbe-Schmitt reaction involves the carboxylation of sodium phenoxide under high

pressure and temperature.[5][6] While the desired product is salicylic acid (ortho-

hydroxybenzoic acid), the reaction can also yield para-hydroxybenzoic acid and other

dicarboxylic acids as byproducts, including 4-hydroxyisophthalic acid.[4][7] The formation of

these byproducts is influenced by reaction conditions such as temperature, pressure, and the

cation used.[5]
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Figure 1: Simplified schematic of the Kolbe-Schmitt reaction for salicylic acid synthesis.

Synthesis of Acetylsalicylic Acid
The synthesis of acetylsalicylic acid from salicylic acid is a well-established esterification

reaction. Acetic anhydride is commonly used as the acetylating agent in the presence of an

acid catalyst, such as sulfuric acid or phosphoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b119482?utm_src=pdf-custom-synthesis
https://www.allmpus.com/acetylsalicylic-acid-ep-impurity-b
https://www.drugfuture.com/Pharmacopoeia/EP6/data/acetylsalicylic%20acid.pdf
https://theandhrasugars.com/product/acetylsalicylic-acid-ph-eur/
https://theandhrasugars.com/product/acetylsalicylic-acid-ph-eur/
https://pubs.rsc.org/en/content/articlelanding/1956/jr/jr9560003099/unauth
https://pubs.rsc.org/en/content/articlelanding/1956/jr/jr9560003099/unauth
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.aakash.ac.in/important-concepts/chemistry/kolbes-reaction
https://www.aakash.ac.in/important-concepts/chemistry/kolbes-reaction
https://patents.google.com/patent/US3089905A/en
https://patents.google.com/patent/US3089905A/en
https://www.benchchem.com/product/b119482#4-hydroxyisophthalic-acid-as-an-impurity-of-acetylsalicylic-acid
https://www.benchchem.com/product/b119482#4-hydroxyisophthalic-acid-as-an-impurity-of-acetylsalicylic-acid
https://www.benchchem.com/product/b119482#4-hydroxyisophthalic-acid-as-an-impurity-of-acetylsalicylic-acid
https://www.benchchem.com/product/b119482#4-hydroxyisophthalic-acid-as-an-impurity-of-acetylsalicylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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